Cas no 1823242-44-9 (4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid)

• Product Name: 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
• CAS No: 1823242-44-9
• MF: C₂₄H₁₈N₂O₅
• MW: 414.410126209259
• CID: 6387874
• PubChem ID: 165888661
• Update Time: 2025-05-19

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-12612066
• 1823242-44-9
• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

• Inchi： 1S/C24H18N2O5/c27-22-12-26(21-11-14(23(28)29)9-10-20(21)25-22)24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,25,27)(H,28,29)
• InChI Key： UMAMNGWUOGMHRY-UHFFFAOYSA-N
• SMILES： O(C(N1CC(NC2C=CC(C(=O)O)=CC1=2)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 414.12157168g/mol
• Monoisotopic Mass: 414.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

Introducing 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 1823242-44-9): A Novel Compound with Significant Potential in Pharmaceutical Research

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid, identified by the chemical identifier CAS No. 1823242-44-9, represents a fascinating compound in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's structure incorporates a tetrahydroquinoxaline core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design. Specifically, the presence of a fluoren-9-yl methoxy carbonyl group at the 4-position and a 6-carboxylic acid moiety at the 2-position introduces unique functional properties that make it a promising candidate for further investigation.

The tetrahydroquinoxaline moiety is particularly noteworthy, as it has been extensively studied for its role in various pharmacological applications. This scaffold is known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The modification of this core with electron-withdrawing and electron-donating groups can significantly influence its pharmacokinetic and pharmacodynamic profiles. In the case of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid, the introduction of the fluoren-9-yl methoxy carbonyl group at the 4-position likely enhances its binding affinity to biological targets while maintaining structural stability. This modification is particularly relevant in the context of modern drug discovery, where optimizing binding interactions is crucial for achieving high efficacy and minimal side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid suggest potential interactions with various enzymes and receptors involved in critical biological pathways. For instance, the presence of a carboxylic acid group at the 6-position may facilitate hydrogen bonding interactions with polar residues in protein targets, enhancing binding affinity. Additionally, the fluorenyl moiety is known to be lipophilic and can improve membrane permeability, which is essential for drug absorption and distribution within the body.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The tetrahydroquinoxaline scaffold has been explored in several clinical trials for its ability to modulate specific signaling pathways implicated in diseases such as cancer and neurodegenerative disorders. The unique combination of functional groups in 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid positions it as a candidate for further exploration in these areas. Researchers are particularly interested in its potential to inhibit kinases and other enzymes that play a pivotal role in disease progression. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases without significant off-target effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The introduction of multiple functional groups while maintaining structural integrity requires meticulous planning and execution. Advanced synthetic techniques have been employed to construct the tetrahydroquinoxaline core, followed by selective functionalization at the 4-position and 6-position. The use of protecting groups has been essential to ensure regioselectivity during synthesis. Once synthesized, rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been used to confirm its structure.

From a pharmaceutical perspective, one of the key advantages of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions more effectively. For example, replacing the fluorenyl methoxy carbonyl group with other substituents may alter its pharmacokinetic properties or enhance its solubility. Such modifications are crucial for developing drugs that are not only effective but also safe and well-tolerated by patients.

The importance of high-quality starting materials cannot be overstated when developing novel pharmaceuticals. The availability of pure and well-characterized compounds like CAS No. 1823242-44-9 is essential for conducting robust biochemical assays and preclinical studies. These studies are critical for evaluating the safety and efficacy of new drug candidates before they can be advanced into clinical trials. Recent reports indicate that companies specializing in fine chemicals have improved their production capabilities to meet the growing demand for specialized intermediates used in drug discovery.

In conclusion,4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 1823242-44-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As computational methods continue to evolve and synthetic techniques become more sophisticated,this molecule will likely play an important role in future drug development efforts.